Cas no 28757-00-8 (Naphthalenesulfonicacid, bis(1-methylethyl)-)

• Product Name: Naphthalenesulfonicacid, bis(1-methylethyl)-
• CAS No: 28757-00-8
• MF: C₁₆H₂₀O₃S
• MW: 292.393203735352
• CID: 255186
• Update Time: 2024-01-26

Naphthalenesulfonicacid, bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonicacid, bis(1-methylethyl)-
• 2,3-di(propan-2-yl)naphthalene-1-sulfonic acid
• Diisopropylnaphthalenesulfonic acid
• Diisopropylnaphthalenesulphonic acid
• Naphthalenesulfonic acid, bis(1-methylethyl)-

• Inchi： 1S/C16H20O3S/c1-10(2)14-9-12-7-5-6-8-13(12)16(20(17,18)19)15(14)11(3)4/h5-11H,1-4H3,(H,17,18,19)
• InChI Key： LWEAHXKXKDCSIE-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=CC=C2)=CC(C(C)C)=C1C(C)C

Computed Properties

• Exact Mass: 292.1134
• Monoisotopic Mass: 292.113315
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.186
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.583
• PSA: 54.37

Naphthalenesulfonicacid, bis(1-methylethyl)- Security Information

• Hazardous Material transportation number：2585
• HazardClass：8
• PackingGroup：III